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Compound of Interest

Compound Name: Isododecanol

Cat. No.: B1623501

This guide provides the fundamental molecular properties of isododecanol, a branched fatty
alcohol. The information is tailored for researchers, scientists, and professionals in drug
development who require precise chemical data.

Core Molecular Data

Isododecanol, also known as isododecyl alcohol or isolauryl alcohol, is a complex mixture of
C12 isomers.[1] Its branched structure distinguishes it from its linear counterpart, n-dodecanol.

[1]

The key quantitative data for isododecanol is summarized in the table below.

Property Value Source
Molecular Formula C12H260 [2][3]
Molecular Weight 186.33 g/mol [1][2]
186.338 g/mol [3]

186.33424 g/mol [4]

Note on Isomeric Complexity: Commercial isododecanol is not a single compound but a
mixture of various isomers. The specific composition can vary depending on the manufacturing
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process.[1] A common isomer found in technical grade isododecanol is 10-methylundecan-1-
ol.[1]

Experimental Protocols

Determining the molecular weight and formula of a chemical compound like isododecanol
typically involves techniques such as mass spectrometry and elemental analysis.

e Mass Spectrometry: This technigue measures the mass-to-charge ratio of ions. The
molecular weight is determined from the molecular ion peak in the mass spectrum.

o Elemental Analysis: This method determines the percentage composition of elements
(carbon, hydrogen, oxygen) in a compound. The empirical formula is derived from these
percentages, and in conjunction with the molecular weight from mass spectrometry, the
molecular formula is established.

Detailed experimental protocols for these standard analytical techniques are widely available in
chemical literature and are not specific to isododecanol.

Logical Relationship Diagram

The relationship between the elemental composition and the final molecular formula can be
visualized as a straightforward workflow.

Caption: Workflow for determining the molecular formula of Isododecanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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